N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C20H17N3O3S/c1-25-17-5-3-4-15(18(17)26-2)19(24)21-14-8-6-13(7-9-14)16-12-23-10-11-27-20(23)22-16/h3-12H,1-2H3,(H,21,24)
• InChI Key: FUTIVFJMNJOKFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=CC=C(C=C2)C3=CN4C=CSC4=N3
• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol
• CAS No.: 893990-20-0

Description

“N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2,3-dimethoxybenzamide” is a compound that contains an imidazo[2,1-b]thiazole moiety. This moiety is a part of a larger group of azole heterocycles, which are aromatic five-membered heterocycles. Compounds with this moiety have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

The synthesis of compounds containing the imidazo[2,1-b]thiazole moiety has been the subject of various studies. These compounds can be synthesized using different methods and starting materials. The specific synthesis process for “this compound” is not explicitly mentioned in the retrieved papers.

Molecular Structure Analysis

The imidazo[2,1-b]thiazole moiety is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Synthesis and Biological Activities

N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2,3-dimethoxybenzamide is a compound that has garnered interest in scientific research due to its unique chemical structure and potential biological activities. Research has been conducted on similar compounds to explore their synthesis and various biological applications, particularly in the fields of medicinal chemistry and drug design.

One study focused on the synthesis and evaluation of anthelmintic and anti-inflammatory activities of novel imidazo[2,1-b]thiazole derivatives. These compounds were synthesized and characterized using analytical and spectral methods. The synthesized compounds displayed significant biological activities, highlighting the potential of this chemical class in developing therapeutic agents (Shetty, Khazi, & Ahn, 2010).

Anticancer Potential

Another area of interest is the exploration of anticancer properties. A study described an efficient synthetic protocol to access imidazole-based N-phenylbenzamide derivatives, which showed promising cytotoxic activities against cancer cell lines. Computational studies provided insights into the mechanism of action, suggesting these compounds could be further developed as anticancer agents (Malik et al., 2022).

Metathesis Catalyst Applications

In addition to therapeutic applications, derivatives of N-heterocyclic carbenes, similar to the core structure of this compound, have been utilized in the synthesis of ruthenium-based metathesis catalysts. These catalysts have shown efficiency in various metathesis reactions, indicating the compound's versatility in synthetic chemistry applications (Bantreil & Nolan, 2011).

Future Directions

The future directions for the study of “N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2,3-dimethoxybenzamide” and similar compounds could involve further exploration of their biological activities and potential applications in medicine. Additionally, more research could be conducted to optimize their synthesis processes.

Mechanism of Action

Target of Action

Imidazo[2,1-b]thiazole derivatives, to which this compound belongs, have been reported to exhibit a wide range of biological properties such as antifungal, antitubercular, antipsychotic, antiviral, and antitumor activities . These activities suggest that the compound may interact with multiple targets, depending on the specific disease context.

Mode of Action

For example, some derivatives have been shown to inhibit the growth of cancer cells

Biochemical Pathways

Given the broad range of biological activities exhibited by imidazo[2,1-b]thiazole derivatives , it is likely that this compound affects multiple pathways. These could include pathways involved in cell growth and proliferation, immune response, and cellular stress responses, among others.

Result of Action

Some imidazo[2,1-b]thiazole derivatives have been shown to inhibit the growth of cancer cells , suggesting that this compound may have similar effects

Biochemical Analysis

Biochemical Properties

It is known that imidazo[2,1-b]thiazole derivatives can interact with various enzymes, proteins, and other biomolecules . For instance, some derivatives have been found to exhibit antitumor activity by interacting with tumor cells .

Cellular Effects

Some imidazo[2,1-b]thiazole derivatives have been found to have antiproliferative activity against various cell lines . This suggests that N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2,3-dimethoxybenzamide may also influence cell function and impact cellular processes such as cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is known that some imidazo[2,1-b]thiazole derivatives can exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that some imidazo[2,1-b]thiazole derivatives can have long-term effects on cellular function in in vitro or in vivo studies .

Dosage Effects in Animal Models

It is known that some imidazo[2,1-b]thiazole derivatives can have toxic or adverse effects at high doses .

Metabolic Pathways

It is known that some imidazo[2,1-b]thiazole derivatives can interact with various enzymes or cofactors .

Transport and Distribution

It is known that some imidazo[2,1-b]thiazole derivatives can interact with various transporters or binding proteins .

Subcellular Localization

It is known that some imidazo[2,1-b]thiazole derivatives can be directed to specific compartments or organelles through targeting signals or post-translational modifications .